1,2,3,4-Tetrahydro-9-(((3-(trifluoromethyl)phenyl)methyl)amino)-1-acridinol

• CAS No.: 104628-36-6
• Molecular Formula: C21H19F3N2O
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 9-[[3-(trifluoromethyl)phenyl]methylamino]-1,2,3,4-tetrahydroacridin-1-ol
• InChI: InChI=1S/C21H19F3N2O/c22-21(23,24)14-6-3-5-13(11-14)12-25-20-15-7-1-2-8-16(15)26-17-9-4-10-18(27)19(17)20/h1-3,5-8,11,18,27H,4,9-10,12H2,(H,25,26)
• InChI Key: BCLCATIAJDFAPY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C3=CC=CC=C3N=C2C1)NCC4=CC(=CC=C4)C(F)(F)F)O

Description

1,2,3,4-Tetrahydro-9-(((3-(trifluoromethyl)phenyl)methyl)amino)-1-acridinol is a useful research compound. Its molecular formula is C21H19F3N2O and its molecular weight is 372.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In 100 ml dry THF was dissolved in 3.86 g of 3,4-dihydro-9-(3-trifluoromethylbenzyl)aminoacridin-1(2H)-one. The solution was stirred mechanically under nitrogen and cooled in ice. To it was added 5.2 ml of 1M LiAlH4 in THF dropwise. After stirring an additional 0.5 hour, the reaction was complete. It was neutralized with 1 ml of saturated ammonium chloride and the salts were filtered off. The THF filtrate was evaporated to an oil which solidified upon trituration with pentane. The solid was recrystallized from 1:1 dichloromethane/pentane to yield 3.12 g of solid, mp 154°-155° C.

Synthesis routes and methods II

Procedure details